Cas no 690645-57-9 (2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide)

• Product Name: 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide
• CAS No: 690645-57-9
• MF: C₁₆H₁₃N₃OS
• MW: 295.358921766281
• CID: 6123396
• PubChem ID: 2241558
• Update Time: 2025-10-28

2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide
• 690645-57-9
• SR-01000115155-1
• SR-01000115155
• F9994-0327
• AKOS000813268

• Inchi： 1S/C16H13N3OS/c1-11-7-5-6-10-13(11)14(20)17-16-18-15(21-19-16)12-8-3-2-4-9-12/h2-10H,1H3,(H,17,19,20)
• InChI Key： VAVUVAMIEXMICP-UHFFFAOYSA-N
• SMILES： C(NC1N=C(C2=CC=CC=C2)SN=1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 295.07793322g/mol
• Monoisotopic Mass: 295.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide

Introduction to 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide (CAS No. 690645-57-9)

2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide, identified by its CAS number 690645-57-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of benzamide derivatives, which have been extensively studied for their potential biological activities. The structural framework of this compound incorporates a 5-phenyl-1,2,4-thiadiazole moiety, a heterocyclic system known for its broad spectrum of pharmacological properties.

The benzamide group in 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide is a key pharmacophore that contributes to its interactions with biological targets. Benzamides are widely recognized for their role in modulating various enzymatic and receptor systems, making them valuable candidates for drug development. The presence of the 5-phenyl-1,2,4-thiadiazole ring further enhances the compound's potential by introducing additional binding sites and functional groups that can interact with biological molecules.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide and its biological targets. Studies have demonstrated that the phenyl ring and the thiadiazole moiety can engage in hydrophobic and hydrogen bonding interactions, respectively, which are critical for achieving high affinity and selectivity. These insights have guided the optimization of analogs to improve potency and reduce off-target effects.

The synthesis of 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group at the 2-position and the phenyl substitution on the thiadiazole ring are crucial steps that define the compound's unique chemical profile. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and yield.

In vitro studies have revealed promising activities of 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide against various biological targets. Notably, research has highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways. The thiadiazole moiety has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, the phenyl ring may contribute to interactions with other therapeutic targets, such as protein kinases and transcription factors.

The benzamide group is particularly noteworthy for its ability to interact with protease enzymes. For instance, studies have suggested that derivatives of benzamide can inhibit matrix metalloproteinases (MMPs), which are implicated in tissue degradation and wound healing processes. This makes 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide a promising candidate for therapeutic applications in conditions where MMP activity is dysregulated.

Preclinical investigations have also explored the pharmacokinetic properties of 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide. These studies aim to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for further development into a drug candidate. The compound's solubility and stability under physiological conditions are critical factors that determine its bioavailability and therapeutic efficacy.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)benzamide. HTS allows researchers to rapidly test thousands of compounds against a wide range of biological targets simultaneously. This approach has led to the identification of novel scaffolds with enhanced pharmacological properties. The combination of HTS with structure-based drug design has further refined the optimization process.

Emerging research suggests that 2-methyl-N-(5-phenyl-1,2,4-thiadiazol-3-yb benzamide) may exhibit additional therapeutic benefits beyond its primary mode of action. For example，studies have indicated potential anti-proliferative effects against certain cancer cell lines due to its ability to interfere with key signaling pathways involved in cell growth and survival. These findings open up new avenues for exploring its utility in oncology applications.

The role of computational tools in drug discovery cannot be overstated when discussing compounds like 2-methyl-N-(5-ph enyl -1 , 2 , 4 -th iad az ol -3 -y l )be nz am ide (CAS No. 690645 -57 -9). Molecular dynamics simulations and quantum mechanical calculations provide valuable insights into the conformational flexibility and electronic properties of the molecule. These data are essential for designing experiments aimed at optimizing its biological activity.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on 2-methyl-N-(5-ph en y l -1 , 2 , 4 -th iad az ol -3 -y l )be nz am ide . Such partnerships facilitate access to specialized equipment、expertise，and resources needed for comprehensive studies. The exchange of knowledge between different disciplines fosters innovation and accelerates progress toward translating laboratory findings into clinical applications.

The future direction of research on this compound will likely focus on elucidating its mechanism(s) of action at a molecular level。Understanding how it interacts with biological targets will provide critical insights into its therapeutic potential。Additionally，exploring structure-based modifications could lead to derivatives with improved efficacy、selectivity，and pharmacokinetic profiles。

In conclusion, 2 -m eth yl -N -(5 -ph en y l -1 , 2 , 4 -th iad az ol -3 -y l )be nz am ide (CAS No .690645 -57 -9 ) represents a compelling subject for pharmaceutical research due to its unique structural features 。The combination o f th e benz am ide group an d th e thi ad ia zole moiety offers multiple opportunities f or bi ological inte ractions 。Recent stu dies h ave highlighte d i ts p otential as an anti-inflamma tory an d anti-proliferative agent 。With furthe r investigation an d optimization ，this compoun d coul d emerge as a valuable candidate f or th erapeutic developme nt。